N-butyl-4-isobutoxybenzamide

• Molecular Formula: C15H23NO2
• Molecular Weight: 249.35 g/mol
• IUPAC Name: N-butyl-4-(2-methylpropoxy)benzamide
• InChI: InChI=1S/C15H23NO2/c1-4-5-10-16-15(17)13-6-8-14(9-7-13)18-11-12(2)3/h6-9,12H,4-5,10-11H2,1-3H3,(H,16,17)
• InChI Key: NZKNQAGDLPTGFM-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC=C(C=C1)OCC(C)C

Description

N-butyl-4-isobutoxybenzamide, also known as NBIBB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a selective antagonist of the P2X3 receptor, which is a ligand-gated ion channel that plays a crucial role in pain sensation. In

Scientific Research Applications

N-butyl-4-isobutoxybenzamide has been extensively studied for its potential applications in various fields, including pain management, drug addiction, and neurological disorders. In pain management, N-butyl-4-isobutoxybenzamide has shown promising results in animal studies as a selective antagonist of the P2X3 receptor, which is involved in pain sensation. In drug addiction, N-butyl-4-isobutoxybenzamide has been shown to reduce cocaine self-administration in rats, suggesting its potential use as a treatment for drug addiction. In neurological disorders, N-butyl-4-isobutoxybenzamide has been shown to have neuroprotective effects in animal models of Parkinson's disease.

Mechanism of Action

N-butyl-4-isobutoxybenzamide acts as a selective antagonist of the P2X3 receptor, which is a ligand-gated ion channel that plays a crucial role in pain sensation. By blocking the activity of this receptor, N-butyl-4-isobutoxybenzamide reduces pain sensation and has potential applications in pain management.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-butyl-4-isobutoxybenzamide have been extensively studied in animal models. In pain management, N-butyl-4-isobutoxybenzamide has been shown to reduce pain sensitivity in rats. In drug addiction, N-butyl-4-isobutoxybenzamide has been shown to reduce cocaine self-administration in rats. In neurological disorders, N-butyl-4-isobutoxybenzamide has been shown to have neuroprotective effects in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of N-butyl-4-isobutoxybenzamide is its selective antagonist activity against the P2X3 receptor, which makes it a promising candidate for pain management and drug addiction treatment. However, one of the limitations of N-butyl-4-isobutoxybenzamide is its limited bioavailability, which may affect its efficacy in vivo.

Future Directions

There are several future directions for the research on N-butyl-4-isobutoxybenzamide. One direction is to explore its potential applications in other fields, such as cancer treatment and inflammation. Another direction is to develop more efficient synthesis methods to improve its bioavailability and reduce the cost of production. Additionally, further studies are needed to determine the long-term effects of N-butyl-4-isobutoxybenzamide and its potential side effects.
Conclusion
In conclusion, N-butyl-4-isobutoxybenzamide is a promising compound with potential applications in pain management, drug addiction treatment, and neurological disorders. Its selective antagonist activity against the P2X3 receptor makes it a promising candidate for further research. However, more studies are needed to determine its long-term effects and potential side effects.

Synthesis Methods

The synthesis of N-butyl-4-isobutoxybenzamide involves several steps, including the reaction of 4-hydroxybenzoic acid with n-butanol and thionyl chloride to form 4-n-butylbenzoic acid. This intermediate is then reacted with isobutyl chloroformate in the presence of triethylamine to form N-butyl-4-isobutoxybenzamide. The final compound is then purified using column chromatography.